![molecular formula C15H22ClN3O3S B5298225 4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide](/img/structure/B5298225.png)
4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has been shown to have potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide involves the inhibition of the enzyme carbonic anhydrase. This enzyme is involved in the regulation of pH in the body, and its inhibition can lead to a decrease in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide in lab experiments is its potential therapeutic applications. However, one limitation is that it may not be suitable for use in all types of experiments due to its specific mechanism of action.
Future Directions
There are many potential future directions for the study of 4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide. One direction could be to explore its potential use in treating other neurodegenerative disorders. Another direction could be to investigate its potential use in combination with other drugs for the treatment of cancer. Additionally, more research could be done to better understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a compound with potential therapeutic applications that has been extensively studied in scientific research. Its mechanism of action involves the inhibition of the enzyme carbonic anhydrase, and it has been shown to have anti-inflammatory, antitumor, and antifungal properties. While there are advantages and limitations to its use in lab experiments, there are many potential future directions for its study in the field of scientific research.
Synthesis Methods
The synthesis of 4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide involves the reaction of 4-chlorobenzoyl chloride with N-isopropyl-4-methylpiperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sulfonamide to produce the final product.
Scientific Research Applications
4-chloro-N-isopropyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antitumor, and antifungal properties. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
4-chloro-3-(4-methylpiperazin-1-yl)sulfonyl-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN3O3S/c1-11(2)17-15(20)12-4-5-13(16)14(10-12)23(21,22)19-8-6-18(3)7-9-19/h4-5,10-11H,6-9H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWJXAZDSPASGCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)N2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.